Cas no 3347-57-7 (Benzenemethanol, a-1-propen-1-yl-)

Benzenemethanol, a-1-propen-1-yl- structure
3347-57-7 structure
Product Name:Benzenemethanol, a-1-propen-1-yl-
CAS No:3347-57-7
MF:C10H12O
MW:148.201683044434
CID:313253
PubChem ID:5354134
Update Time:2025-04-19

Benzenemethanol, a-1-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-1-propen-1-yl-
    • (E)-1-phenylbut-2-en-1-ol
    • 1-PHENYL-2-BUTEN-1-OL
    • 1-phenyl-2-butene-1-ol
    • 1-phenyl-but-2-en-1-ol
    • 2-Buten-1-ol,1-phenyl
    • 3-methyl-1-phenylprop-2-en-1-ol
    • (2E)-1-phenylbut-2-en-1-ol
    • 3347-57-7
    • Benzenemethanol, .alpha.-1-propenyl-
    • DTXSID00417755
    • 2-Buten-1-ol, 1-phenyl-
    • SCHEMBL95469
    • AKOS006287338
    • NSC1274
    • (2E)-1-Phenyl-2-buten-1-ol #
    • (E)-1-phenyl-but-2-en-1-ol
    • RMTAYCVXTPSMJQ-QHHAFSJGSA-N
    • NSC-1274
    • Inchi: 1S/C10H12O/c1-2-6-10(11)9-7-4-3-5-8-9/h2-8,10-11H,1H3/b6-2+
    • InChI Key: RMTAYCVXTPSMJQ-QHHAFSJGSA-N
    • SMILES: OC(/C=C/C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 148.08900
  • Monoisotopic Mass: 148.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.007
  • Boiling Point: 244.4°Cat760mmHg
  • Flash Point: 107.1°C
  • Refractive Index: 1.547
  • PSA: 20.23000
  • LogP: 2.29610
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